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Compound of Interest

Compound Name: Paraprost

Cat. No.: B1678429 Get Quote

Essential guidance for the safe and compliant disposal of Paraprost, a research-use mixture of

L-glutamic acid, L-alanine, and glycine.

This document provides detailed procedures for the proper disposal of Paraprost in a

laboratory setting. Adherence to these guidelines is crucial for maintaining a safe working

environment and ensuring compliance with waste management regulations. Paraprost, a
compound utilized in prostate hypertrophy research, is a mixture of the amino acids L-glutamic

acid, L-alanine, and glycine. While its components are not classified as hazardous, proper

disposal protocols must be followed.

Immediate Safety and Handling
Before handling Paraprost, it is essential to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. In the case of a spill, solid material

should be swept up and collected in a designated, sealed container for disposal.[1][2][3]

Component Data Summary
The constituent amino acids of Paraprost are generally considered non-hazardous.[2][4] The

following table summarizes key information for each component.
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Component CAS Number Molecular Formula
Key Disposal
Considerations

L-Glutamic Acid 56-86-0 C5H9NO4

Dispose of in

accordance with local,

state, and federal

regulations.[4]

L-Alanine 56-41-7 C3H7NO2

Waste material must

be disposed of in

accordance with

national and local

regulations.

Glycine 56-40-6 C2H5NO2

Dispose of as unused

product; leave

chemicals in original

containers and do not

mix with other waste.

[5][6]

Experimental Protocols Cited
The disposal procedures outlined below are based on standard laboratory practices for non-

hazardous chemical waste and information derived from the Safety Data Sheets (SDS) of the

individual amino acid components.[4]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Unused or expired Paraprost solid waste should be kept in its original or a clearly labeled,

sealed container.

Contaminated consumables, such as weighing paper, pipette tips, and gloves, should be

collected in a separate, sealed waste bag or container.

Container Labeling:
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All waste containers must be clearly labeled as "Non-hazardous Chemical Waste" and

include the name "Paraprost" and its components (L-glutamic acid, L-alanine, glycine).

Storage:

Store sealed waste containers in a designated area for chemical waste pickup, away from

incompatible materials.

Disposal:

Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal company.

Do not dispose of Paraprost in regular trash or down the drain. Although the components

are water-soluble, this practice is discouraged to avoid potential environmental

contamination.

In the event of an accidental spill, ventilate the area and wear appropriate PPE. Carefully

sweep up the solid material to avoid creating dust and place it in a sealed container for

disposal as described above.[1][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Paraprost.
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Paraprost Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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